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Compound of Interest

Compound Name: 4,5-Dibromo-2-Pyrrolic Acid

Cat. No.: B1209994

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources, isolation, and
biosynthesis of 4,5-Dibromo-2-Pyrrolic Acid, a significant marine-derived bromopyrrole
alkaloid. This document synthesizes key findings from scientific literature to serve as a
comprehensive resource for professionals in research and drug development.

Natural Occurrence

4,5-Dibromo-2-Pyrrolic Acid is a secondary metabolite predominantly isolated from marine
sponges of the genus Agelas. These sponges are a rich source of diverse brominated pyrrole
alkaloids, which are believed to play a role in the organism's chemical defense mechanisms.

Primary Natural Sources:

Agelas oroides[1]

Agelas wiedenmayeri[1]

Agelas sventres|[1]

Agelas flabelliformis[1]

While the acid itself is a known natural product, a methylated derivative, 1-methyl-4,5-
dibromopyrrole-2-carboxylic acid, has also been isolated from an unidentified species of marine
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sponge.

Quantitative Data

Quantitative data on the yield of 4,5-Dibromo-2-Pyrrolic Acid from natural sources is limited in
the surveyed literature. However, a study on an unidentified marine sponge provided a
quantifiable yield for its methylated analog.

Source Dry Weight of Yield of

Compound . . Reference
Organism Organism Compound
1-methyl-4,5-
) Unidentified
dibromopyrrole- 200 g 228 mg

) ) marine sponge
2-carboxylic acid

Experimental Protocols: Isolation and Purification

The isolation of bromopyrrole alkaloids, including 4,5-Dibromo-2-Pyrrolic Acid and its
derivatives, from marine sponges generally involves a multi-step process of extraction and
chromatographic separation. The following is a generalized protocol based on reported
methodologies.

Extraction

« Initial Solvent Soak: The frozen sponge tissue (e.g., 200 g dry weight) is first soaked
sequentially in ethanol and then acetone to remove water and some polar components.

o Soxhlet Extraction: The pre-treated sponge material is then subjected to continuous
extraction using a Soxhlet apparatus with a solvent of intermediate polarity, such as
methylene chloride. This step is crucial for efficiently extracting the desired alkaloids.

Chromatographic Purification

e Initial Chromatography: The crude extract obtained from the Soxhlet extraction is
concentrated and subjected to column chromatography. A common stationary phase used is
silica gel (e.g., BioSil A).
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o Elution Gradient: A solvent gradient is employed to separate the components of the crude
extract.

o Elution with a non-polar solvent like chloroform is often used to isolate less polar
compounds. In one study, this step yielded 1-methyl-4,5-dibromopyrrole-2-carboxylic acid.

o Subsequent elution with a more polar solvent, such as ethyl acetate, can then be used to
isolate more polar compounds, including various amide derivatives of the pyrrole acid.

o Recrystallization: The fractions containing the target compound are further purified by
recrystallization from a suitable solvent system, such as hexane or acetonitrile, to yield the
pure crystalline product.

Analytical Characterization

The structure and purity of the isolated 4,5-Dibromo-2-Pyrrolic Acid are confirmed using a
combination of spectroscopic and spectrometric techniques, including:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the chemical
structure and connectivity of atoms.

Biosynthesis

The biosynthesis of the pyrrole ring in marine alkaloids, including 4,5-Dibromo-2-Pyrrolic
Acid, is understood to originate from the amino acid L-proline. The pathway involves the
enzymatic conversion of L-proline to a pyrrole-2-carboxylate intermediate, which is then further
modified, including through halogenation. There is also evidence suggesting a potential
biosynthetic link with ornithine.

Proposed Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway from L-proline to the
brominated pyrrole-2-carboxylate scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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